5-ethyl-1-phenyl-2-sulfanylpyrimidine-4,6(1H,5H)-dione

• IUPAC Name: 5-ethyl-1-phenyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C12H12N2O2S/c1-2-9-10(15)13-12(17)14(11(9)16)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,(H,13,15,17)
• InChI Key: ADWDYPCDHYOMJO-UHFFFAOYSA-N
• Canonical SMILES: CCC1C(=O)NC(=S)N(C1=O)C2=CC=CC=C2
• Molecular Formula: C12H12N2O2S
• Molecular Weight: 248.30 g/mol

Description

5-ethyl-1-phenyl-2-sulfanylpyrimidine-4,6(1H,5H)-dione is a heterocyclic compound that belongs to the pyrimidine family Pyrimidines are aromatic organic compounds similar to pyridines and are known for their wide range of applications in pharmaceuticals, agrochemicals, and materials science

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-ethyl-1-phenyl-2-sulfanylpyrimidine-4,6(1H,5H)-dione typically involves the condensation of ethyl acetoacetate, thiourea, and benzaldehyde under acidic or basic conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the mixture is heated to reflux for several hours. The product is then isolated by filtration and purified by recrystallization.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to maximize yield and purity, and advanced purification techniques such as column chromatography or crystallization are employed to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

Oxidation: This compound can undergo oxidation reactions, typically using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of thiols or other reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur at the phenyl or ethyl groups, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, anhydrous conditions.

Substitution: Nucleophiles such as amines, alcohols, or halides, often in the presence of a catalyst or under reflux conditions.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Thiols, reduced pyrimidine derivatives.

Substitution: Substituted pyrimidine derivatives with various functional groups.

Scientific Research Applications

Chemistry

In chemistry, 5-ethyl-1-phenyl-2-sulfanylpyrimidine-4,6(1H,5H)-dione is used as a building block for the synthesis of more complex molecules

Biology

In biological research, this compound may be investigated for its potential as a bioactive molecule. Its structural similarity to nucleotides and other biologically active pyrimidines makes it a candidate for studies on enzyme inhibition, receptor binding, and other biochemical interactions.

Medicine

In medicine, derivatives of this compound could be explored for their potential therapeutic properties. Pyrimidine derivatives are known for their antiviral, anticancer, and antimicrobial activities, and this compound may exhibit similar properties.

Industry

In the industrial sector, 5-ethyl-1-phenyl-2-sulfanylpyrimidine-4,6(1H,5H)-dione can be used in the development of new materials, such as polymers and coatings, due to its chemical stability and reactivity.

Mechanism of Action

The mechanism of action of 5-ethyl-1-phenyl-2-sulfanylpyrimidine-4,6(1H,5H)-dione depends on its specific application. In biological systems, it may interact with enzymes or receptors, inhibiting their activity or altering their function. The sulfur atom in the pyrimidine ring can form strong interactions with metal ions or other biomolecules, influencing the compound’s activity.

Comparison with Similar Compounds

Similar Compounds

5-ethyl-2-thiouracil: Another sulfur-containing pyrimidine derivative with potential biological activity.

1-phenyl-2-thiopyrimidine: A structurally similar compound with different substitution patterns.

4,6-dimethyl-2-thiopyrimidine: A derivative with methyl groups instead of ethyl and phenyl groups.

Uniqueness

5-ethyl-1-phenyl-2-sulfanylpyrimidine-4,6(1H,5H)-dione is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its combination of ethyl, phenyl, and sulfur groups makes it a versatile compound for various applications.